molecular formula C8H8ClFN2O B8793607 2-Chloro-4-(1-ethoxyvinyl)-5-fluoropyrimidine

2-Chloro-4-(1-ethoxyvinyl)-5-fluoropyrimidine

Cat. No. B8793607
M. Wt: 202.61 g/mol
InChI Key: XLQBGHCEOGXTKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(1-ethoxyvinyl)-5-fluoropyrimidine is a useful research compound. Its molecular formula is C8H8ClFN2O and its molecular weight is 202.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(1-ethoxyvinyl)-5-fluoropyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(1-ethoxyvinyl)-5-fluoropyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-4-(1-ethoxyvinyl)-5-fluoropyrimidine

Molecular Formula

C8H8ClFN2O

Molecular Weight

202.61 g/mol

IUPAC Name

2-chloro-4-(1-ethoxyethenyl)-5-fluoropyrimidine

InChI

InChI=1S/C8H8ClFN2O/c1-3-13-5(2)7-6(10)4-11-8(9)12-7/h4H,2-3H2,1H3

InChI Key

XLQBGHCEOGXTKN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=C)C1=NC(=NC=C1F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-5-fluoro-pyrimidine (5.2 g, 31.14 mmol) in DMF (60 mL) was added tributyl-(1-ethoxy-vinyl)-stannane (12.37 g, 361.2 mmol), followed by dichlorobis(triphenylphosphine) palladium(II) (0.438 g, 0.623 mmol). The mixture was heated at 75° C. for 2 hours, cooled to rt and concentrated. The oily residue was dissolved in ethyl ether and a saturated solution of aqueous potassium fluoride was added and the mixture was stirred at room temperature for 18 hours. After dilution with EtOAc and filtration through Celite, the organic phase was washed with water, brine and concentrated. The crude material was purified by CombiFlash (0 to 10% EtOAc/Hex) to give desired product. LCMS-ESI+: calc'd for C8H9ClFN2O: 203.0 (M+H+); Found: 203.1 (M+H+); 1H NMR (400 MHz, Chloroform-d) δ 8.45 (d, J=2.8 Hz, 1H), 5.30 (d, J=3.1 Hz, 1H), 4.71 (d, J=3.1 Hz, 1H), 3.96 (q, J=7.0 Hz, 2H), 1.42 (t, J=7.0 Hz, 3H).
Quantity
5.2 g
Type
reactant
Reaction Step One
Quantity
12.37 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
[Compound]
Name
dichlorobis(triphenylphosphine) palladium(II)
Quantity
0.438 g
Type
reactant
Reaction Step Two

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